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Compound of Interest

Compound Name: NNC 11-1607

Cat. No.: B1679355 Get Quote

Disclaimer: This document provides general guidance on the proper disposal of NNC 11-1607
based on available chemical properties and standard laboratory safety protocols. A specific

Safety Data Sheet (SDS) with official disposal procedures for NNC 11-1607 was not found in

the public domain. Therefore, it is imperative to consult with your institution's Environmental

Health and Safety (EHS) department and adhere to all applicable local, state, and federal

regulations for chemical waste disposal.

This guide is intended for researchers, scientists, and drug development professionals to

promote a culture of safety in the laboratory.

I. Understanding the Compound: Key Safety Data
While a comprehensive SDS is unavailable, the following data, compiled from various chemical

databases, can inform safe handling and disposal practices.
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Property Value Source

Molecular Weight 572.2 Da GPCRdb[1]

Hydrogen Bond Acceptors 10 GPCRdb[1]

Hydrogen Bond Donors 0
GPCRdb, IUPHAR/BPS Guide

to PHARMACOLOGY[1][2]

Rotatable Bonds 6
GPCRdb, IUPHAR/BPS Guide

to PHARMACOLOGY[1][2]

Topological Polar Surface Area 132.98 Å²
IUPHAR/BPS Guide to

PHARMACOLOGY[2]

Compound Class Synthetic organic
IUPHAR/BPS Guide to

PHARMACOLOGY[2]

Bioactivity

Selective M1/M4 muscarinic

acetylcholine receptor

(mAChR) agonist.[3]

MedChemExpress[3]

II. Procedural Guidance: Step-by-Step Disposal Plan
The following procedure is a conservative recommendation for the disposal of small quantities

of NNC 11-1607 typically used in a research setting.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including a lab coat, safety glasses with side shields

(or goggles), and chemical-resistant gloves (nitrile or neoprene recommended).

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid NNC 11-1607, contaminated consumables (e.g., weigh boats, pipette

tips, wipes), and contaminated PPE in a dedicated, clearly labeled hazardous waste

container.
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The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure lid.

Label the container as "Hazardous Waste" and include the chemical name ("NNC 11-
1607"), concentration (if in solution), and the date of accumulation.

Liquid Waste:

Collect solutions containing NNC 11-1607 in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Avoid mixing with other chemical waste streams unless explicitly permitted by your

institution's EHS guidelines.

Indicate the solvent system and an estimated concentration of NNC 11-1607 on the waste

label.

3. Decontamination of Work Surfaces:

Wipe down all surfaces and equipment that may have come into contact with NNC 11-1607.

Use a suitable laboratory detergent and/or a solvent in which the compound is soluble

(based on experimental use) for initial cleaning, followed by a final rinse.

Dispose of all cleaning materials (e.g., paper towels, bench protectors) as solid hazardous

waste.

4. Final Disposal:

Store the sealed and labeled hazardous waste containers in a designated satellite

accumulation area within the laboratory.

Arrange for pickup and disposal by your institution's certified hazardous waste management

provider.

DO NOT dispose of NNC 11-1607 down the drain or in the regular trash.

III. Experimental Protocol Considerations
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When designing experiments involving NNC 11-1607, it is crucial to incorporate waste

management into the protocol from the outset.

Quantify Waste Generation: Estimate the amount of solid and liquid waste that will be

produced to ensure adequate waste containers are available.

Inactivation (If Possible and Safe): While specific inactivation methods for NNC 11-1607 are

not readily available, consider if your experimental workflow could include a step to

chemically transform the compound into a less hazardous substance. This should only be

attempted after a thorough literature review and risk assessment, and in consultation with a

qualified chemist or your EHS department.

IV. Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of NNC 11-1607.
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NNC 11-1607 Disposal Workflow
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Caption: Logical workflow for the safe disposal of NNC 11-1607.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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